Cas no 921842-93-5 (1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 921842-93-5
• MF: C₂₁H₁₅F₂N₃O₂
• MW: 379.359511613846
• CID: 6252045
• PubChem ID: 18569549
• Update Time: 2025-07-29

1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• F2233-0696
• 1-(2-fluorobenzyl)-3-(4-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• AKOS024629745
• 921842-93-5
• 1-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H15F2N3O2/c22-16-9-7-14(8-10-16)12-26-20(27)19-18(6-3-11-24-19)25(21(26)28)13-15-4-1-2-5-17(15)23/h1-11H,12-13H2
• InChI Key： KTAFWHOQRQBZMX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(N(C(C2C1=CC=CN=2)=O)CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 379.11323305g/mol
• Monoisotopic Mass: 379.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.5Ų

Additional information on 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Overview of 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 921842-93-5)

1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 921842-93-5) is a fluorinated pyridopyrimidine derivative that has garnered significant interest in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their biological activities and therapeutic potential. The presence of two fluorophenyl groups in its structure enhances its stability and bioavailability, making it a promising candidate for drug development.

The molecular formula of 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is C₂₁H₁₆F₂N₂O₂, with a molecular weight of approximately 366.36 g/mol. Its structure features a pyrido[3,2-d]pyrimidine core, which is a fused bicyclic system known for its versatility in medicinal chemistry. The incorporation of fluorine atoms at specific positions on the phenyl rings is a common strategy to improve the pharmacokinetic properties of drug candidates, as fluorine can enhance metabolic stability and membrane permeability.

Researchers have explored the potential of 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione in various therapeutic areas, including central nervous system (CNS) disorders, inflammatory diseases, and cancer. The compound's ability to modulate specific biological targets, such as enzymes or receptors, has made it a subject of interest in drug discovery programs. For instance, its structural similarity to known kinase inhibitors suggests potential applications in oncology, where targeted therapies are highly sought after.

In addition to its pharmaceutical potential, 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is also studied for its chemical properties. The compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions and thermal stability are also critical factors considered during preclinical studies. These properties are often evaluated to ensure the compound's suitability for further development.

The synthesis of 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization steps. Researchers have optimized these synthetic routes to improve yield and purity, which are essential for scaling up production. The use of fluorinated building blocks in the synthesis highlights the importance of fluorine chemistry in modern drug design.

From a market perspective, the demand for fluorinated heterocycles like 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is on the rise, driven by the growing need for novel therapeutic agents. Pharmaceutical companies and research institutions are actively investigating such compounds to address unmet medical needs. The compound's patent status and regulatory considerations are also key factors influencing its commercial potential.

In conclusion, 1-(2-fluorophenyl)methyl-3-(4-fluorophenyl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS No. 921842-93-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject of ongoing research. As the scientific community continues to explore its properties and applications, this compound may pave the way for innovative treatments in various disease areas.